Cas no 874788-19-9 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 874788-19-9
• MF: C₁₂H₁₇NO₅S₂
• MW: 319.397081136703
• CID: 6177654
• PubChem ID: 16268980
• Update Time: 2024-01-06

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxy-3-methylbenzene-1-sulfonamide
• 874788-19-9
• F2547-0134
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-3-methylbenzenesulfonamide
• AKOS016486618
• Z147580194
• N-(1,1-dioxothiolan-3-yl)-4-methoxy-3-methylbenzenesulfonamide

• Inchi： 1S/C12H17NO5S2/c1-9-7-11(3-4-12(9)18-2)20(16,17)13-10-5-6-19(14,15)8-10/h3-4,7,10,13H,5-6,8H2,1-2H3
• InChI Key： RQUYTZVUDZTQME-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NS(C1C=CC(=C(C)C=1)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 319.05481499g/mol
• Monoisotopic Mass: 319.05481499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų